Cas no 1361482-83-8 (2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1361482-83-8
• MF: C₁₄H₇Cl₅F₃NO₂
• MW: 455.471089601517
• CID: 4969036
• Update Time: 2025-05-20

2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C14H7Cl5F3NO2/c1-24-4-3-5(14(20,21)22)23-13(25-2)6(4)7-8(15)10(17)12(19)11(18)9(7)16/h3H,1-2H3
• InChI Key： ZOXWKUAGPZNBBH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=NC(C(F)(F)F)=CC=1OC)OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 445
• XLogP3: 6.8
• Topological Polar Surface Area: 31.4

Additional information on 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine

Research Brief on 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine (CAS: 1361482-83-8)

In recent years, the compound 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine (CAS: 1361482-83-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including dimethoxy, perchlorophenyl, and trifluoromethyl substituents, has shown promising potential in various applications, ranging from medicinal chemistry to agrochemical development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic or industrial applications.

The synthesis of 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of introducing the perchlorophenyl group, while microwave-assisted synthesis has reduced reaction times significantly. These advancements not only facilitate large-scale production but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

From a biological perspective, preliminary studies have revealed that this compound exhibits notable activity against specific enzyme targets. In particular, its interaction with cytochrome P450 enzymes has been investigated, suggesting potential applications in drug metabolism studies. Additionally, the trifluoromethyl group's electron-withdrawing properties appear to enhance the compound's stability and bioavailability, making it a candidate for further drug development. Recent in vitro assays have demonstrated moderate inhibitory effects on certain cancer cell lines, though comprehensive mechanistic studies are still underway to elucidate its precise mode of action.

Beyond its pharmaceutical potential, 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine has also been explored in agrochemical research. Its structural motifs are similar to those found in known pesticides, and early-stage testing has indicated efficacy against a range of plant pathogens. Researchers are particularly interested in its perchlorophenyl moiety, which may contribute to its pesticidal activity through disruption of microbial cell membranes. However, environmental impact assessments and toxicity studies are necessary before any commercial applications can be considered.

In conclusion, 2,4-Dimethoxy-3-(perchlorophenyl)-6-(trifluoromethyl)pyridine represents a versatile compound with multifaceted applications in chemical biology and pharmaceutical sciences. While current research highlights its synthetic accessibility and preliminary biological activities, further investigations are required to fully exploit its potential. Future studies should focus on structure-activity relationships, toxicity profiles, and mechanism of action to pave the way for its integration into therapeutic or agricultural solutions. This compound exemplifies the ongoing innovation in heterocyclic chemistry and its critical role in addressing contemporary challenges in health and agriculture.